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Compound of Interest

Compound Name: LML134

Cat. No.: B2814439

Absence of specific disposal guidelines for the investigational drug LML134 necessitates
adherence to general best practices for pharmaceutical waste management. Researchers,
scientists, and drug development professionals handling this histamine H3 receptor inverse
agonist must consult their institution's Environmental Health and Safety (EHS) department to
ensure compliance with all federal, state, and local regulations.

While a specific Safety Data Sheet (SDS) with disposal instructions for LML134 is not publicly
available, the following information, based on general guidelines for the disposal of
investigational drugs, provides a framework for safe and compliant waste management.

Chemical and Physical Properties of LML134

A summary of the known properties of LML134 is presented below. This information is crucial
for EHS professionals to classify the waste stream and determine the appropriate disposal
pathway.
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Property Value

1-(1-methyl-6-oxo0-1,6-dihydropyridazin-3-

Chemical Name yl)piperidin-4-yl 4-cyclobutylpiperazine-1-
carboxylate

Molecular Formula C19H29N503

Drug Class Histamine H3 Receptor Inverse Agonist

Developer Novartis

General Protocol for the Disposal of Investigational
Drugs

The following is a step-by-step guide for the proper disposal of non-DEA controlled
investigational substances like LML134. This protocol is based on established guidelines for
laboratory chemical and pharmaceutical waste.

1. Initial Assessment and Classification:

o Contact your institution's Environmental Health and Safety (EHS) office to determine if the
investigational drug is considered hazardous waste under the Resource Conservation and
Recovery Act (RCRA) guidelines.[1]

e Provide the EHS office with all available information on the compound, including the
chemical name and any known properties.

2. Proper Containment and Labeling:

¢ Select a waste container that is compatible with the physical and chemical properties of
LML134.[2]

e The original containers holding the substance, whether full, partially full, or empty, can often
be disposed of "as is" without being emptied.[2][3]

o Affix a "Hazardous Waste" label to the container.[2][4] The label must include:
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[e]

The full chemical name (no abbreviations).[2][4]

o

The name of the Principal Investigator (P1).[2]

[¢]

The laboratory location (building and room number).[2]

[¢]

A contact phone number.[2]
3. Segregation and Storage:

e Segregate the LML134 waste from other incompatible chemical waste streams to prevent
dangerous reactions.[4][5]

» Store the labeled waste container in a designated Satellite Accumulation Area (SAA).[2] This
area should be secure and registered with your institution's EHS.[2]

4. Arranging for Disposal:

e Once the waste is properly contained and labeled, contact your EHS office to schedule a
pickup.[2]

o EHS professionals will transport the waste to a permitted treatment, storage, and disposal
facility, where it will typically be incinerated.[1][6]

5. Documentation:

e Maintain meticulous records of the disposal process, including the date, quantity of waste,
and any documentation provided by the EHS office or the disposal vendor.[1] A certificate of
destruction should be obtained and kept on file.[1][3]

Investigational Drug Disposal Workflow

The following diagram illustrates the general decision-making and procedural flow for the
disposal of an investigational drug such as LML134.
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Caption: Workflow for proper investigational drug disposal.
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Disclaimer: This information is intended as a general guide. Always consult with your
institution's Environmental Health and Safety department for specific procedures and to ensure
compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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